3-methoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzamide

• IUPAC Name: 3-methoxy-4-(3-methylbut-2-enoxy)benzamide
• InChI: InChI=1S/C13H17NO3/c1-9(2)6-7-17-11-5-4-10(13(14)15)8-12(11)16-3/h4-6,8H,7H2,1-3H3,(H2,14,15)
• InChI Key: IUILRGUGVHZTFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC1=C(C=C(C=C1)C(=O)N)OC)C
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

3-methoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as 'O-Methylhonokiol' and is derived from the bark of Magnolia species.

Mechanism of Action

The mechanism of action of O-Methylhonokiol is not fully understood. However, studies have suggested that it may exert its effects by modulating various cellular signaling pathways, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway.
Biochemical and Physiological Effects:
O-Methylhonokiol has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and protect neurons from damage. It has also been found to have antioxidant properties and to regulate glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using O-Methylhonokiol in lab experiments is its natural origin, which makes it a safer alternative to synthetic compounds. It is also relatively easy to obtain and purify. However, one of the limitations of using O-Methylhonokiol is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on O-Methylhonokiol. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is its use as a natural preservative in the food industry. Additionally, further studies are needed to fully understand the mechanism of action of O-Methylhonokiol and its potential applications in various fields.

Synthesis Methods

The synthesis of O-Methylhonokiol involves the extraction of Magnolia bark, followed by the isolation and purification of the compound. The process involves the use of solvents and chromatography techniques to obtain a pure form of the compound.

Scientific Research Applications

O-Methylhonokiol has been extensively researched for its potential applications in various fields such as medicine, food, and cosmetics. In medicine, it has been found to have anti-cancer, anti-inflammatory, and neuroprotective properties. In food, it has been investigated as a natural preservative and antioxidant. In cosmetics, it has been studied for its anti-aging and skin-whitening effects.